(±)14(15)DiHET-d11
Overview
Description
(±)14(15)-DiHET-d11 contains 11 deuterium atoms at the 16, 16, 17, 17, 18, 18, 19, 19, 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of (±)14(15)-DiHET by GC- or LC-mass spectrometry. Epoxide hydrolases convert the EETs into vicinal diols, with the concurrent loss of much of their biological activity. (±)14(15)-DiHET is the urinary metabolite of (±)14(15)-EET which has been documented by GC-MS to be elevated in pregnancy-induced hypertension.
Scientific Research Applications
Hemoglobin-Catalyzed Transformation of 15-HPETE
The research by Sok, Chung, and Sih (1983) in "Biochemical and biophysical research communications" explores the transformation of 15-HPETE into 8,15-DiHETE and 14,15-DiHETEs, facilitated by hemoglobin. This transformation is a free radical process, potentially involving the intermediacy of 14,15-LTA, and is distinct from the enzymatic conversion occurring in human leukocytes (Sok, Chung, & Sih, 1983).
Nonlinear Optical Coefficients
Research by McFee, Boyd, and Schmidt (1970) in "Applied Physics Letters" determined the nonlinear optical coefficients d11(Te) and d14(GaAs), which are essential in understanding the optical properties of these materials and their relevance in various scientific applications (McFee, Boyd, & Schmidt, 1970).
Kleinman Symmetry in Nonlinear Optics
Crane and Bergman (1976) in the "Journal of Chemical Physics" studied the Kleinman forbidden nonlinear optical coefficient d14 for α‐quartz, measured via second harmonic generation. This study has implications for understanding the optical properties of materials and their applications in scientific research (Crane & Bergman, 1976).
Bioactivity of Modified Aptamer AS1411
Fan et al. (2017) in "Molecular Therapy. Nucleic Acids" investigated the bioactivity of modified aptamer AS1411, which includes 2′-deoxyinosine and D-/L-isoT. This research has implications in antitumor therapy, particularly in enhancing the treatment effects and binding to target proteins (Fan et al., 2017).
Piezoelectric and Elastic Properties of Materials
Araki and Tanaka (1972) in the "Japanese Journal of Applied Physics" studied the piezoelectric constants d11 and d14 in Se-Te alloys, contributing to our understanding of the piezoelectric and elastic properties of these materials (Araki & Tanaka, 1972).
Immunocytochemical Diagnosis of Adrenocortical Neoplasms
Schröder et al. (2005) in "Virchows Archiv A" demonstrated the use of the monoclonal antibody D11 in the accurate typing of adrenal tumors. This research aids in the differential diagnosis of adrenocortical neoplasms (Schröder et al., 2005).
NK Cell Activity Inhibition by 14,15-DiHETE
Ramstedt, Serhan, Lundberg, Wigzell, and Samuelsson (1984) in "Proceedings of the National Academy of Sciences of the United States of America" found that 14,15-DiHETE inhibits human natural killer (NK) cell activity. This discovery is significant in understanding immune regulation mechanisms (Ramstedt et al., 1984).
properties
Molecular Formula |
C20H23D11O4 |
|---|---|
Molecular Weight |
349.6 |
InChI |
InChI=1S/C20H34O4/c1-2-3-12-15-18(21)19(22)16-13-10-8-6-4-5-7-9-11-14-17-20(23)24/h4,6-7,9-10,13,18-19,21-22H,2-3,5,8,11-12,14-17H2,1H3,(H,23,24)/b6-4-,9-7-,13-10-/t18-,19+/m1/s1/i1D3,2D2,3D2,12D2,15D2 |
InChI Key |
SYAWGTIVOGUZMM-LAOIBNNJSA-N |
SMILES |
O[C@H]([C@H](O)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C/C=CC/C=CC/C=CCCCC(O)=O |
synonyms |
(±)14,15-DiHETrE-d11 |
Origin of Product |
United States |
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